Cas no 627887-59-6 (N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride)

• Product Name: N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride
• CAS No: 627887-59-6
• MF: C₄H₆ClNO₂S
• MW: 167.613938808441
• CID: 1646336
• PubChem ID: 15767342
• Update Time: 2025-05-20

N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, methyl-2-propynyl-
• N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride
• N-methyl-N-prop-2-ynylsulfamoyl chloride
• HFMNEJYSBAYLPP-UHFFFAOYSA-N
• SCHEMBL5229791
• N-propargyl-N-methyl sulfamoyl chloride
• 627887-59-6
• (N-methyl-N-propargylamino)sulfonyl chloride
• EN300-1612224

• Inchi： 1S/C4H6ClNO2S/c1-3-4-6(2)9(5,7)8/h1H,4H2,2H3
• InChI Key： HFMNEJYSBAYLPP-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC#C)(=O)=O

Computed Properties

• Exact Mass: 166.98088
• Monoisotopic Mass: 166.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38

Additional information on N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride

N-Methyl-N-(Prop-2-Yn-1-Yl)Sulfamoyl Chloride: A Comprehensive Overview

N-Methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride, with the CAS number 627887-59-6, is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical development, and materials science. This compound, often referred to as N-methyl-N-propargylsulfamoyl chloride, is characterized by its unique chemical structure, which combines a sulfamoyl group with a propargyl substituent. The molecule's reactivity and functional group diversity make it an invaluable tool in modern chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of N-methyl-N-propargylsulfamoyl chloride as a key intermediate in the construction of complex molecular architectures. Its ability to undergo nucleophilic substitution reactions has been extensively exploited in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, researchers have demonstrated its utility in the formation of sulfonamide derivatives, which are known for their pharmacological activity.

The sulfamoyl chloride functional group in N-methyl-N-propargylsulfamoyl chloride is particularly reactive due to the electron-withdrawing nature of the sulfur atom. This reactivity enables the compound to act as an electrophilic agent in various coupling reactions. Recent studies have shown that this compound can be used in the synthesis of polysulfides, which have applications in energy storage devices such as lithium-sulfur batteries. The integration of N-methyl-N-propargylsulfamoyl chloride into such systems has been shown to enhance electrochemical performance, making it a promising candidate for future energy technologies.

In addition to its role in organic synthesis, N-methyl-N-propargylsulfamoyl chloride has found applications in polymer chemistry. Its ability to participate in click chemistry reactions has led to the development of novel polymeric materials with tailored properties. For example, researchers have utilized this compound to synthesize cross-linked polymers with improved mechanical strength and thermal stability. These materials hold potential for use in advanced composites and high-performance coatings.

The propargyl group present in N-methyl-N-propargylsulfamoyl chloride also contributes to its reactivity. This group can undergo cycloaddition reactions, such as the Huisgen cycloaddition, which is widely used in click chemistry. Recent investigations have explored the use of this compound in the synthesis of biodegradable polymers, offering new possibilities for sustainable materials science.

From a safety standpoint, while N-methyl-N-propargylsulfamoyl chloride is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its reactive nature. Occupational exposure limits and storage guidelines should be adhered to ensure safe usage in laboratory and industrial settings.

In conclusion, N-methyl-N-(prop-2-yn-1-yl)sulfamoyl chloride (CAS 627887-59-6) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a cornerstone in modern chemical synthesis.